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Spiro[cyclohexane-1,3'-indolin]-2'-one
Cat. No. B182482
Key on ui cas rn:
4933-14-6
M. Wt: 201.26 g/mol
InChI Key: LLHRWZOIAVWPKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06355648B1
Procedure details
A solution of oxindole (25 g, 0.19 mol) in anhydrous tetrahydrofuran (800 cm3) was cooled to −20° C. then n-butyllithium (2.5M in hexanes, 152 cm3, 0.38 mol) was added slowly followed by N,N,N′,N′-tetramethylethylenediamine (51 cm3, 0.38 mol,). After 15 min. 1,5-dilodopentane (174 g, 0.54 mol) was added slowly and the mixture was allowed to warm to room temperature. After stirring for 16 h. saturated aqueous ammonium chloride solution (1L) and EtOAc (1L) were added. After 15 min., the layers were separated and the aqueous phase was extracted with EtOAc (×2). The combined organic layers were extracted with hydrochloric acid (1N), then washed with brine (500 cm3), dried (MgSO4), and concentrated to obtain an oil. The oil was triturated with hexane (200 cm3) and benzene (20 cm3). The precipitate was collected and dried in vacuo to obtain the subtitled compound (26.3 g, 69.6%) as colorless crystals: mp 110-114° C.; 1H NMR (DMSO-d6) δ 1.67 (m, 10H), 6.84 (d, 1H, J=8 Hz) 6.94 (t, 1H, J=8 Hz), 7.17 (t, 1H, J=8 Hz), 7.44 (d, 1H, J=8 Hz), 10.3 (S, 1H).
[Compound]
Name
1,5-dilodopentane
Quantity
174 g
Type
reactant
Reaction Step Four
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH2:3][C:2]1=[O:10].[CH2:11]([Li])[CH2:12][CH2:13][CH3:14].[CH3:16]N(C)CCN(C)C.[Cl-].[NH4+]>O1CCCC1.CCOC(C)=O>[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]2([CH2:16][CH2:11][CH2:12][CH2:13][CH2:14]2)[C:2]1=[O:10] |f:3.4|
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Inputs
Step One
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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N1C(CC2=CC=CC=C12)=O
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Name
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Quantity
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800 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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152 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Step Three
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Name
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Quantity
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51 mL
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Type
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reactant
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Smiles
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CN(CCN(C)C)C
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Step Four
[Compound]
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Name
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1,5-dilodopentane
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Quantity
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174 g
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Type
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reactant
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Smiles
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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were added
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WAIT
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Type
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WAIT
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Details
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After 15 min.
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Duration
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15 min
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CUSTOM
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Type
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CUSTOM
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Details
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the layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with EtOAc (×2)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The combined organic layers were extracted with hydrochloric acid (1N)
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WASH
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Type
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WASH
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Details
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washed with brine (500 cm3)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to obtain an oil
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CUSTOM
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Type
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CUSTOM
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Details
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The oil was triturated with hexane (200 cm3) and benzene (20 cm3)
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitate was collected
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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N1C(C2(C3=CC=CC=C13)CCCCC2)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 26.3 g | |
| YIELD: PERCENTYIELD | 69.6% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
